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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of 1,2-
Diphenylethane-D14, a common deuterated internal standard used in quantitative analysis by
gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS).

Introduction

1,2-Diphenylethane-D14 is the deuterated analog of 1,2-Diphenylethane. Due to its similar
physicochemical properties to the parent compound and its distinct mass spectrometric
signature, it is an ideal internal standard for correcting for variations in sample preparation,
injection volume, and instrument response. Accurate preparation of stock solutions is the first
critical step in achieving reliable and reproducible quantitative results.

Physicochemical Data

A summary of the key properties of 1,2-Diphenylethane-D14 is presented in the table below.
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Property Value

Chemical Name 1,2-Diphenylethane-D14
Synonyms Bibenzyl-D14, Dibenzyl-D14
CAS Number 94371-89-8[1]

Molecular Formula C14D14

Molecular Weight 196.35 g/mol [1]
Appearance White to off-white solid
Isotopic Enrichment >98 atom % DJ[1]

Solubility and Storage

Proper solvent selection and storage are crucial for maintaining the integrity and stability of the
1,2-Diphenylethane-D14 stock solution.

Solvent Solubility
Methanol Soluble
Acetone Soluble[2]
Dichloromethane Soluble[2]
Chloroform Soluble
Ether Soluble
Water Insoluble

Storage Conditions:
» Neat (Solid): Store at -20°C for long-term stability.

o Stock Solution: Store in a tightly sealed, light-resistant container at -20°C or lower. For
frequent use, aliquoting into smaller volumes is recommended to avoid repeated freeze-thaw
cycles.
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol describes the preparation of a 1 mg/mL primary stock solution of 1,2-
Diphenylethane-D14.

Materials and Equipment:

e 1,2-Diphenylethane-D14 (neat solid)

e High-purity solvent (e.g., Methanol, HPLC grade or higher)
o Calibrated analytical balance (readable to at least 0.1 mQ)
e 10 mL Class A volumetric flask

e Spatula

» Weighing paper or boat

o Glass Pasteur pipette or syringe

» Vortex mixer

 Ultrasonic bath

e Amber glass vial with a PTFE-lined cap for storage
Procedure:

o Equilibration: Allow the container of 1,2-Diphenylethane-D14 to equilibrate to room
temperature before opening to prevent condensation of atmospheric moisture.

o Weighing: Accurately weigh approximately 10 mg of 1,2-Diphenylethane-D14 onto a tared
weighing paper or boat. Record the exact weight.

o Transfer: Carefully transfer the weighed solid into the 10 mL Class A volumetric flask.
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o Dissolution: Add a small amount of the chosen solvent (e.g., methanol, approximately 5 mL)
to the volumetric flask. Gently swirl the flask to dissolve the solid. If necessary, use a vortex
mixer and/or an ultrasonic bath to ensure complete dissolution.

 Dilution to Volume: Once the solid is completely dissolved, add the solvent dropwise until the
bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask.

e Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap. The
label should include the compound name, concentration, solvent, preparation date, and the
preparer's initials. Store the solution at -20°C.

Preparation of Working Solutions

Working solutions are typically prepared by serial dilution of the primary stock solution. The
final concentration of the internal standard in the analytical sample should be optimized based
on the specific analytical method and instrument sensitivity. A common working concentration
for internal standards is in the range of 1-10 pg/mL.

Example: Preparation of a 10 pg/mL Working Solution

Allow the 1 mg/mL primary stock solution to equilibrate to room temperature.

Pipette 100 pL of the 1 mg/mL stock solution into a 10 mL Class A volumetric flask.

Dilute to the mark with the appropriate solvent.

Cap and invert the flask multiple times to ensure homogeneity.

Transfer to a labeled vial for use.

Diagrams
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Workflow for Preparing 1,2-Diphenylethane-D14 Stock Solution

Preparation Steps

Equilibrate Neat Compound
to Room Temperature

Accurately Weigh
~10 mg of Compound

Transfer to
10 mL Volumetric Flask

Add ~5 mL Solvent
& Dissolve

Dilute to Volume
with Solvent

Cap and Invert
15-20 Times

Transfer to Labeled Vial
& Store at -20°C
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Serial Dilution from Stock to Working Solution

Dilution Process

Primary Stock Solution
(1 mg/mL)

1:10 Dilution

Intermediate Dilution
(e.g., 100 pg/mL)

1:10 Dilution

Working Solution
(e.g., 10 pg/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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